1-(3-Phenylpyrrolidin-1-yl)butan-1-one

• Molecular Formula: C14H19NO
• Molecular Weight: 217.31 g/mol
• IUPAC Name: 1-(3-phenylpyrrolidin-1-yl)butan-1-one
• InChI: InChI=1S/C14H19NO/c1-2-6-14(16)15-10-9-13(11-15)12-7-4-3-5-8-12/h3-5,7-8,13H,2,6,9-11H2,1H3
• InChI Key: YGAMASRAOOVEAF-UHFFFAOYSA-N
• Canonical SMILES: CCCC(=O)N1CCC(C1)C2=CC=CC=C2

Description

1-(3-Phenylpyrrolidin-1-yl)butan-1-one is a useful research compound. Its molecular formula is C14H19NO and its molecular weight is 217.31 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

A solution of 3-phenylpyrrolidine (294 mg, 2 mmol) in dry dichloromethane (6 mL) is cooled in an ice bath, and butanoyl chloride (266 mg, 2.5 mmol, 1.25 eq) and triethylamine (417 μL, 3 mmol, 1.5 eq) are added. After stirring for 6 hours at room temperature the reaction mixture is diluted with dichloromethane (10 mL). The organic solution is subsequently washed with 1 M KHSO4, 5% NaHCO3 and brine. After drying over Na2SO4, dichloromethane is removed in vacuo and the crude material is purified by flash chromatography (silicagel, ethyl acetate/toluene 1:4). The fractions containing 1-(3-phenylpyrrolidin-1-yl)butan-1-one are collected and the solvent is removed in vacuo to give 378 mg of colorless oil.